Cas no 596817-47-9 (tert-Butyl (1-(4-chloropyrimidin-2-yl)piperidin-4-yl)carbamate)

• Product Name: tert-Butyl (1-(4-chloropyrimidin-2-yl)piperidin-4-yl)carbamate
• CAS No: 596817-47-9
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• MDL: MFCD14282065
• CID: 2092034
• PubChem ID: 44122673
• Update Time: 2025-04-21

tert-Butyl (1-(4-chloropyrimidin-2-yl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(4-chloropyrimidin-2-yl)piperidin-4-yl)carbamate
• tert-butyl N-[1-(4-chloropyrimidin-2-yl)piperidin-4-yl]carbamate
• tert-Butyl(1-(4-chloropyrimidin-2-yl)piperidin-4-yl)carbamate
• DB-310585
• 596817-47-9
• DTXSID601151676
• AKOS000264894
• EN300-4350230
• BP-20014
• carbamic acid, [1-(4-chloro-2-pyrimidinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• [1-(4-Chloro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• ALBB-020052
• CS-0454020
• 1,1-Dimethylethyl N-[1-(4-chloro-2-pyrimidinyl)-4-piperidinyl]carbamate
• tert-Butyl [1-(4-chloropyrimidin-2-yl)piperidin-4-yl]carbamate
• SCHEMBL12959480
• tert-butyl 1-(4-chloropyrimidin-2-yl)piperidin-4-ylcarbamate

• MDL： MFCD14282065
• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)17-10-5-8-19(9-6-10)12-16-7-4-11(15)18-12/h4,7,10H,5-6,8-9H2,1-3H3,(H,17,20)
• InChI Key： QEMULGWILCBLJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.1353036g/mol
• Monoisotopic Mass: 312.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų